3-(4-Methylpiperidin-1-yl)propanamide

• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 3-(4-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C9H18N2O/c1-8-2-5-11(6-3-8)7-4-9(10)12/h8H,2-7H2,1H3,(H2,10,12)
• InChI Key: LUFVSSFWTHHDAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCC(=O)N

Description

3-(4-Methylpiperidin-1-yl)propanamide is a small organic compound characterized by a propanamide backbone substituted with a 4-methylpiperidin-1-yl group. The compound has been synthesized via a Michael addition reaction, achieving a high yield of 95% as a white solid with a melting point of 116–117°C . Its structural confirmation is supported by detailed NMR spectroscopy:

• ¹H NMR: Peaks at δ 0.88 (3H, d, J = 6.5 Hz) confirm the methyl group on the piperidine ring, while δ 2.40 (2H, t, J = 6.2 Hz) and δ 2.61 (2H, td, J = 6.4, 3.8 Hz) correspond to the propyl linker .
• ¹³C NMR: Resonances at δ 174.94 (amide carbonyl) and δ 53.92/53.27 (piperidine carbons) validate the core structure .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methylpiperidin-1-yl)propanamide typically involves the reaction of 4-methylpiperidine with propanoyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of 3-(4-Methylpiperidin-1-yl)propanamide follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient production. The reaction conditions are optimized to maximize yield and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

3-(4-Methylpiperidin-1-yl)propanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amides and carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding amine.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amide group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as hydroxide ions (OH-) and amines are commonly used in substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids and amides.

Reduction: Amines.

Substitution: Various substituted amides and other derivatives.

Scientific Research Applications

3-(4-Methylpiperidin-1-yl)propanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme interactions and protein binding.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug synthesis.

Industry: Utilized in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(4-Methylpiperidin-1-yl)propanamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets, altering their activity and leading to various biochemical effects. The exact pathways and molecular targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Key Observations :

Substituent Effects: The introduction of a 4-chlorophenyl group () increases molecular weight by ~137 g/mol compared to the parent compound (). The HCl salt form may improve aqueous solubility. The benzyl group on the piperidine ring () introduces lipophilicity, which could influence membrane permeability.

Patent-Based Analogs

Several derivatives from a 2022 European patent application () feature the 4-methylpiperidin-1-yl group coupled with heterocyclic moieties (e.g., imidazo-pyrrolo-pyrazine).